4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide

• IUPAC Name: 4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide
• InChI: InChI=1S/C16H16N2O6/c1-22-13-7-5-4-6-11(13)17-16(19)10-8-14(23-2)15(24-3)9-12(10)18(20)21/h4-9H,1-3H3,(H,17,19)
• InChI Key: BJBHMYPRZCQSMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC
• Molecular Formula: C16H16N2O6
• Molecular Weight: 332.31 g/mol
• Solubility: >49.8 [ug/mL] (The mean of the results at pH 7.4)

Description

4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide, also known as DMAN, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMAN is a derivative of the phenethylamine family and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects
4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide has been shown to have a range of biochemical and physiological effects. It has been demonstrated to increase the release of dopamine, serotonin, and noradrenaline in the brain, leading to increased mood and cognition. 4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize, making it readily available for use in research. Additionally, it has been extensively studied, and its effects are well-documented. However, one limitation of 4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide is its potential toxicity, which must be taken into account when conducting experiments.

Future Directions

There are several future directions for research on 4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide. One area of interest is its potential use in the treatment of various diseases, such as Parkinson's and Alzheimer's. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential applications in other research fields.
Conclusion
In conclusion, 4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. 4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide has the potential to be a valuable tool in various research fields, and further research is needed to fully understand its potential applications.

Synthesis Methods

4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide can be synthesized using a two-step process. The first step involves the reaction of 2-methoxyaniline with 2-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 4,5-dimethoxy-2-nitrobenzyl bromide to yield 4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide.

Scientific Research Applications

4,5-dimethoxy-N-(2-methoxyphenyl)-2-nitrobenzamide has been extensively studied for its potential applications in scientific research. It has been shown to have a range of biochemical and physiological effects, making it an attractive compound for use in various research fields.